Cas no 1002-14-8 (Propanoyl chloride, 3-[(2-chloroethyl)thio]-)
1002-14-8 structure
Product Name:Propanoyl chloride, 3-[(2-chloroethyl)thio]-
CAS No:1002-14-8
MF:C5H8Cl2OS
MW:187.087418556213
CID:1125197
Update Time:2024-07-27
Propanoyl chloride, 3-[(2-chloroethyl)thio]- Chemical and Physical Properties
Names and Identifiers
-
- Propanoyl chloride, 3-[(2-chloroethyl)thio]-
- β-(β-Chlorethylthio)-propionylchlorid
-
- Inchi: 1S/C5H8Cl2OS/c6-2-4-9-3-1-5(7)8/h1-4H2
- InChI Key: LFQGMZVKKTXGNJ-UHFFFAOYSA-N
- SMILES: C(Cl)(=O)CCSCCCl
Computed Properties
- Exact Mass: 185.96744
- Monoisotopic Mass: 185.967
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 5
- Complexity: 87
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 42.4A^2
Experimental Properties
- Density: 1.290±0.06 g/cm3(Predicted)
- Boiling Point: 80-81 °C(Press: 0.1 Torr)
- PSA: 17.07
Propanoyl chloride, 3-[(2-chloroethyl)thio]- Related Literature
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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